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Compound of Interest

Compound Name:
2-Mercapto-5-

(trifluoromethyl)pyridine

Cat. No.: B018515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-mercapto-5-
(trifluoromethyl)pyridine as a versatile building block in the synthesis of pharmaceuticals.

This document details its application in the development of antiviral and potential anticancer

agents, providing detailed experimental protocols, quantitative data, and visual diagrams of

synthetic pathways and biological mechanisms.

Introduction
2-Mercapto-5-(trifluoromethyl)pyridine, a yellow crystalline solid, is a key heterocyclic

intermediate in medicinal chemistry. The presence of the trifluoromethyl group imparts unique

properties to target molecules, such as enhanced metabolic stability, increased lipophilicity, and

improved binding affinity to biological targets. This makes it a valuable synthon for the

development of novel therapeutic agents. This document focuses on its application in the

synthesis of the HIV protease inhibitor, Tipranavir, and explores its potential in the creation of

novel anticancer compounds.
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Property Value

CAS Number 76041-72-0

Molecular Formula C₆H₄F₃NS

Molecular Weight 179.16 g/mol

Appearance Yellow Crystalline Solid[1]

Melting Point 154-159 °C[1]

Synonyms
5-(Trifluoromethyl)-2-pyridinethiol, 5-

(Trifluoromethyl)-2(1H)-pyridinethione[2]

Application in Antiviral Drug Synthesis: Tipranavir
2-Mercapto-5-(trifluoromethyl)pyridine is a crucial precursor for the synthesis of 5-

(trifluoromethyl)pyridine-2-sulfonyl chloride, a key intermediate in the final step of the synthesis

of the non-peptidic HIV protease inhibitor, Tipranavir.[1] Tipranavir is used in the treatment of

HIV-1 infection, particularly in patients with resistance to other protease inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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